Cas no 2137761-68-1 ([1,1'-Biphenyl]-4-amine, 4'-bromo-N-ethyl-)

• Product Name: [1,1'-Biphenyl]-4-amine, 4'-bromo-N-ethyl-
• CAS No: 2137761-68-1
• MF: C₁₄H₁₄BrN
• MW: 276.171662807465
• CID: 5279002
• Update Time: 2025-08-04

[1,1'-Biphenyl]-4-amine, 4'-bromo-N-ethyl- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-amine, 4'-bromo-N-ethyl-

• Inchi： 1S/C14H14BrN/c1-2-16-14-9-5-12(6-10-14)11-3-7-13(15)8-4-11/h3-10,16H,2H2,1H3
• InChI Key： NEQVNTFMMVOTDG-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(Br)C=C2)=CC=C(NCC)C=C1

Additional information on [1,1'-Biphenyl]-4-amine, 4'-bromo-N-ethyl-

[1,1'-Biphenyl]-4-amine, 4'-bromo-N-ethyl-

The compound with CAS No. 2137761-68-1, commonly referred to as [1,1'-Biphenyl]-4-amine, 4'-bromo-N-ethyl-, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique biphenyl structure, which consists of two phenyl rings connected by a single bond. The presence of an amino group (-NH2) at the 4-position of one phenyl ring and a bromine atom at the 4' position of the other phenyl ring introduces interesting electronic and structural properties. Additionally, the N-ethyl group attached to the amino nitrogen further modifies the compound's reactivity and solubility.

Recent studies have highlighted the potential of [1,1'-Biphenyl]-4-amine, 4'-bromo-N-ethyl- in various applications, particularly in the synthesis of advanced materials such as organic semiconductors and optoelectronic devices. The biphenyl core is known for its ability to facilitate π-π interactions, which are crucial for electron transport in these materials. The bromine substituent at the 4' position plays a significant role in modulating the electronic properties of the molecule, making it a valuable building block for designing functional materials with tailored electronic characteristics.

One of the most notable advancements involving this compound is its use as a precursor in the synthesis of two-dimensional (2D) materials. Researchers have demonstrated that [1,1'-Biphenyl]-4-amine, 4'-bromo-N-ethyl- can be utilized to construct covalent organic frameworks (COFs) with high surface area and excellent charge transport properties. These frameworks have shown promise in applications such as gas sensing, energy storage, and catalysis. The bromine atom serves as a reactive site for cross-coupling reactions, enabling the integration of this compound into larger molecular architectures.

Moreover, the N-ethyl group in [1,1'-Biphenyl]-4-amine, 4'-bromo-N-ethyl- enhances its solubility in organic solvents, making it easier to process into thin films or other forms required for device fabrication. This feature is particularly advantageous in the field of flexible electronics, where soluble precursors are essential for roll-to-roll manufacturing techniques. Recent studies have explored the use of this compound in creating flexible transistors with high carrier mobility and stability under mechanical stress.

The synthesis of [1,1'-Biphenyl]-4-amine, 4'-bromo-N-ethyl- typically involves multi-step organic reactions. A common approach includes nucleophilic aromatic substitution or coupling reactions to introduce the bromine and ethyl groups onto the biphenyl structure. The optimization of these reaction conditions has been a focus of recent research efforts to improve yield and purity. For instance, microwave-assisted synthesis has been reported to significantly accelerate reaction times while maintaining high product quality.

In terms of characterization, modern analytical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to study the molecular structure and conformational properties of [1,1'-Biphenyl]-4-amine, 4'-bromo-N-ethyl-. These studies have provided insights into how substituents influence molecular packing and intermolecular interactions. Such information is critical for predicting and optimizing material properties in practical applications.

Looking ahead, [1,1'-Biphenyl]-4-amine, 4'-bromo-N-ethyl- holds great potential for further exploration in areas such as drug delivery systems and bioimaging agents. Its unique combination of electronic properties and solubility makes it an attractive candidate for designing molecules with specific biological interactions. Ongoing research is focused on understanding how these properties can be leveraged to develop novel therapeutic agents or diagnostic tools.

In conclusion, [1,Biphenyl]-4-amino group's versatility and unique electronic characteristics make it an invaluable compound in modern material science and organic chemistry research. Its ability to serve as a building block for advanced materials positions it at the forefront of innovation in fields ranging from electronics to biotechnology.